Cas no 72336-16-4 (N-benzyl-N~2~,N~2~-diethylglycinamide)

N-benzyl-N~2~,N~2~-diethylglycinamide structure
72336-16-4 structure
Product Name:N-benzyl-N~2~,N~2~-diethylglycinamide
CAS No:72336-16-4
MF:C13H20N2O
MW:220.310703277588
CID:1755049
PubChem ID:969777
Update Time:2025-04-21

N-benzyl-N~2~,N~2~-diethylglycinamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-N~2~,N~2~-diethylglycinamide
    • acetamide, 2-(diethylamino)-N-(phenylmethyl)-
    • 2-(Diethylamino)-N-(phenylmethyl)acetamide
    • VU0048205-1
    • AKOS002248552
    • DTXSID60222665
    • CHEMBL58685
    • BRN 2646911
    • 4-12-00-02342 (Beilstein Handbook Reference)
    • SCHEMBL21138111
    • 72336-16-4
    • Inchi: 1S/C13H20N2O/c1-3-15(4-2)11-13(16)14-10-12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3,(H,14,16)
    • InChI Key: CUMDOJBQHHXABV-UHFFFAOYSA-N
    • SMILES: O=C(CN(CC)CC)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 220.1577
  • Monoisotopic Mass: 220.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
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